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Compound Focus: Semilicoisoflavone B

CAS No.: 129280-33-7

Cat. No.: S627380

Get Quote

Basic Properties & Solubility

Property Value

CAS Number 129280-33-7 [1] [2] [3]

Molecular Formula C₂₀H₁₆O₆ [1] [2] [3]

Molecular Weight 352.34 g/mol [2]

Solvent Solubility

DMSO ~50 mg/mL (~141.91 mM) [2] [3]

Chloroform Soluble [1]

Dichloromethane, Ethyl Acetate, Acetone Soluble [1]

Experimental Guidance

For preparing stock solutions, the following protocol is recommended based on the solubility data [2] [3].
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Step Parameter Details / Recommendation

1. Solvent Use DMSO for high-concentration stock solutions (e.g., 50 mg/mL).

2. Preparation Warm the vial at 37°C and use a brief sonication to aid dissolution [1].

3. Aliquoting &
Storage

Aliquot stock solution and store at -20°C or -80°C sealed and protected
from moisture and light [1] [2] [3].

4. In-Vivo
Formulations

Requires dilution with co-solvents like PEG300 and Tween-80 in saline for
in-vivo studies [2] [3].

Biological Activity & Research Context

Semilicoisoflavone B is a natural isoflavone isolated from Glycyrrhiza uralensis (licorice) and has shown

promise in preclinical research for several biological activities [1] [2] [4].

Anticancer Effects: Recent studies highlight its potent activity against oral squamous cell carcinoma

(OSCC). It inhibits cancer cell proliferation by inducing cell cycle arrest at the G2/M phase and
promotes apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways [4]

[5]. Key mechanisms include activation of caspases and PARP, regulation of Bcl-2 family proteins,
and suppression of key signaling pathways like AKT, ERK, and ATR-Chk1 [4] [5].

Other Potential Applications: Earlier research indicates it may also be relevant for Alzheimer's
disease by reducing amyloid-beta secretion via inhibition of BACE1, and for diabetic complications
by inhibiting aldose reductase [1] [2].

The chemical structure of Semilicoisoflavone B can be visualized as follows:
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Source:
Glycyrrhiza uralensis

Core Structure:
Isoflavone

Substituents:
5,7,8'-trihydroxy

2,2-dimethylchromene

Key Biological Activities

Anticancer
(OSCC)

Anti-Alzheimer's
(BACE1 Inhib.)

Aldose Reductase
Inhibitor

Click to download full resolution via product page

> Semilicoisoflavone B is a trihydroxy isoflavone with a dimethylchromene substituent, derived from

licorice, and is investigated for multiple therapeutic applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/semilicoisoflavone-b.html?srsltid=AfmBOorf-pHYg-GsN87Gt4DPfuZXfoWR21N9WatZNQ9_CEinun5CxuuH
https://www.invivochem.com/semilicoisoflavone-b.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10003514/
https://pubmed.ncbi.nlm.nih.gov/38197544/
https://www.smolecule.com/products/b627380#semilicoisoflavone-b-solubility-dmso-chloroform
https://www.smolecule.com/products/b627380#semilicoisoflavone-b-solubility-dmso-chloroform
https://www.smolecule.com/products/b627380#semilicoisoflavone-b-solubility-dmso-chloroform
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s627380?utm_src=pdf-bulk
https://www.smolecule.com/products/s627380?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

